3-(2-Cyanophenyl)-2-methyl-1-propene
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Overview
Description
Synthesis Analysis
This would involve a detailed explanation of how the compound can be synthesized from readily available starting materials. It would include the reagents used, the conditions under which the reaction is carried out, and the mechanism of the reaction .Molecular Structure Analysis
This involves determining the 3D structure of the molecule, including bond lengths and angles, using techniques such as X-ray crystallography .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This could include reactions with different reagents under various conditions .Physical and Chemical Properties Analysis
This would involve determining properties such as melting point, boiling point, solubility in various solvents, and spectral properties (IR, NMR, UV-Vis, etc.) .Scientific Research Applications
Copolymerization and Material Properties
- 3-(2-Cyanophenyl)-2-methyl-1-propene and related compounds have been studied for their ability to copolymerize with styrene. This process involves the use of electrophilic trisubstituted ethylenes, such as ring-disubstituted methyl 2-cyano-3-phenyl-2-propenoates, to create copolymers. These copolymers exhibit high glass transition temperatures (> 190°C), indicating a significant decrease in chain mobility due to the high dipolar character of these compounds (Kim et al., 1999). Further research into the synthesis and copolymerization of halogen phenyl-substituted methyl 2-cyano-3-phenyl-2-propenoates with styrene has been conducted, highlighting the variability and potential applications of these materials in the field of polymer science (Kim et al., 1998).
Chemical Synthesis and Reactivity
- Studies have explored the use of related compounds in various chemical synthesis processes. For example, the stereoselective synthesis of oxetanes using a Mitsunobu-style procedure involved the treatment of certain diols with specific reactants to yield high-yield products (Christlieb et al., 2001). Additionally, research on the [3+3] annulation by sequential two-electron and one-electron allylation has shown that certain phenylthio-2-(trimethylsilymethyl)propene compounds can be used effectively in methylenecyclohexane preparation via annulation reactions (Ward & Kaller, 1991).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-(2-methylprop-2-enyl)benzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N/c1-9(2)7-10-5-3-4-6-11(10)8-12/h3-6H,1,7H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBDRLTMHKWOQSX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CC1=CC=CC=C1C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20539948 |
Source
|
Record name | 2-(2-Methylprop-2-en-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20539948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
97780-98-8 |
Source
|
Record name | 2-(2-Methylprop-2-en-1-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20539948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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